Cas no 1106669-60-6 (3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid)
3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid
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3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024XWG-1g |
3-(2-pyridinyl)-1H-pyrazole-5-carboxylic acid |
1106669-60-6 | 95% | 1g |
$135.00 | 2023-12-26 | |
| 1PlusChem | 1P024XWG-5g |
3-(2-pyridinyl)-1H-pyrazole-5-carboxylic acid |
1106669-60-6 | 95% | 5g |
$509.00 | 2023-12-26 |
3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid
Recent Advances in the Study of 3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid (CAS: 1106669-60-6) in Chemical Biology and Pharmaceutical Research
3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid (CAS: 1106669-60-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its pyridine and pyrazole moieties, serves as a versatile scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncogenic pathways. The unique structural features of this compound enable it to interact with various biological targets, making it a promising candidate for further investigation.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid derivatives as potent inhibitors of protein kinases involved in cancer progression. The study utilized a combination of computational docking and in vitro assays to identify the most promising derivatives, with one compound showing nanomolar affinity for the target kinase. These findings underscore the potential of this scaffold in the development of next-generation kinase inhibitors, which are critical for addressing drug resistance in oncology.
Another notable application of 3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used as a building block for the synthesis of anti-inflammatory agents. The researchers designed a series of analogs and evaluated their ability to modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The results revealed that certain derivatives exhibited selective COX-2 inhibition with minimal effects on COX-1, suggesting a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Beyond its therapeutic potential, 3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid has also been investigated for its utility in chemical biology. A 2022 study in ACS Chemical Biology highlighted its role as a fluorescent probe for detecting metal ions in biological systems. The compound's pyridine and pyrazole groups form stable complexes with transition metals, enabling real-time monitoring of metal ion dynamics in cells. This application opens new avenues for studying metal homeostasis and its implications in neurodegenerative diseases.
Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid derivatives. Recent efforts have focused on improving their solubility and metabolic stability through structural modifications. For instance, a 2023 patent application disclosed a series of prodrugs designed to enhance oral bioavailability, addressing one of the major limitations of this scaffold.
In conclusion, 3-(2-pyridinyl)-1H-Pyrazole-5-carboxylic acid (CAS: 1106669-60-6) represents a promising scaffold with diverse applications in drug discovery and chemical biology. Ongoing research aims to further elucidate its mechanism of action and expand its therapeutic potential. As new derivatives and applications continue to emerge, this compound is poised to play a pivotal role in addressing unmet medical needs across multiple disease areas.
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